Cas no 130256-75-6 (2-Penten-2-ol,4-(methylimino)-, (2Z,4E)-)

2-Penten-2-ol,4-(methylimino)-, (2Z,4E)- structure
130256-75-6 structure
Product Name:2-Penten-2-ol,4-(methylimino)-, (2Z,4E)-
CAS No:130256-75-6
MF:C6H11NO
MW:113.157641649246
CID:102820
PubChem ID:5369153
Update Time:2025-04-18

2-Penten-2-ol,4-(methylimino)-, (2Z,4E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Penten-2-ol,4-(methylimino)-, (2Z,4E)-
    • 2-Penten-2-ol, 4-(methylimino)-, (Z,E)- (9CI)
    • 869-74-9
    • 3-Penten-2-one, 4-(methylamino)-
    • SCHEMBL15933364
    • 3-Penten-2-one, 4-(methylamino)-, (E)- (9CI)
    • (3E)-4-(Methylamino)-3-penten-2-one #
    • 130256-90-5
    • 4-(methylamino)pent-3-en-2-one
    • 64304-33-2
    • 4-Methylamino-pent-3-en-2-one
    • 2-Penten-2-ol,4-(methylimino)-(7ci,9ci)
    • (E)-4-(methylamino)pent-3-en-2-one
    • FNMKFVXIVPDFBL-SNAWJCMRSA-N
    • 130256-75-6
    • Inchi: 1S/C6H11NO/c1-5(7-3)4-6(2)8/h4,7H,1-3H3/b5-4+
    • InChI Key: FNMKFVXIVPDFBL-SNAWJCMRSA-N
    • SMILES: O=C(C)/C=C(\C)/NC

Computed Properties

  • Exact Mass: 113.08413
  • Monoisotopic Mass: 113.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 32.59
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